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Executive Summary

The incorporation of Fmoc-N-Me-D-Met-OH (N-alpha-(9-Fluorenylmethyloxycarbonyl)-N-alpha-
methyl-D-methionine) is a strategic intervention in peptide drug design. The N-methylation of
the peptide backbone eliminates a hydrogen bond donor, disrupting aggregation-prone

-sheets and significantly enhancing metabolic stability against proteases. Simultaneously, the
D-configuration induces specific turn structures (often

-turn type 1I') critical for receptor selectivity.

However, the steric bulk of the N-methyl group introduces kinetic barriers during Solid Phase
Peptide Synthesis (SPPS). While solubility is generally superior to non-methylated analogs due
to reduced intermolecular hydrogen bonding, the reactivity is compromised. This guide
provides the physicochemical data, solubility thresholds, and validated protocols required to
successfully incorporate this residue.

Physicochemical Profile: The Vital Statistics

Before handling, verify the reagent identity against these parameters to ensure lot integrity.
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Parameter

Specification

Systematic Name

N_
-Fmoc-N-

-methyl-D-methionine

CAS Number

1932384-22-9 (Specific to D-isomer)

Molecular Formula

Molecular Weight

385.48 g/mol

Physical State

White to off-white lyophilized powder

Storage

+2°C to +8°C (Desiccated); Stable for >2 years

Hygroscopicity

Moderate (Equilibrate to RT before opening)

Note on Stereochemistry: While CAS 1932384-22-9 is specific to the D-isomer, the solubility

profile is physically identical to the L-isomer (Fmoc-N-Me-Met-OH, CAS 84000-12-4) in achiral

solvents (DMF, NMP, DCM).

Solubility Landscape

Solvent Compatibility Matrix

The following data represents saturation limits and recommended working concentrations for

SPPS.
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Saturation Limit

SPPS

Solvent Solubility Rating .
(Approx.) Recommendation
Primary Choice.
DMF (N,N- > 0.8 M (> 300 ,
) ) Excellent Standard working
Dimethylformamide) mg/mL)
conc: 0.2 M.
Preferred for difficult
NMP (N-Methyl-2-
_ Excellent >0.8M sequences or
pyrrolidone) ) )
microwave synthesis.
Use for resin swelling;
DCM avoid as sole coupling
) Good ~04M
(Dichloromethane) solvent due to salt
precipitation risks.
) Use only if necessary
DMSO (Dimethyl ) o
) High >1.0M (oxidative risk to Met
sulfoxide)
sulfur).
Causes immediate
Water Insoluble < 0.1 mg/mL S
precipitation.
Used for
Diethyl Ether / Hexane Insoluble N/A precipitation/purificatio

n.

The N-Methylation Advantage

Contrary to intuition, Fmoc-N-Me-D-Met-OH is often more soluble in organic solvents than its

non-methylated parent (Fmoc-D-Met-OH).

e Mechanism: The N-methyl group replaces the amide proton (

), removing a hydrogen bond donor. This prevents the formation of intermolecular hydrogen
bond networks (aggregates) in the solid state and concentrated solution.

o Operational Benefit: You can prepare stock solutions at higher concentrations (up to 0.5 M)

without fear of "gelation" often seen with hydrophobic Fmoc-amino acids.
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Operational Protocols
Dissolution Workflow (Standard 0.2 M Solution)

Objective: Prepare 10 mL of 0.2 M Fmoc-N-Me-D-Met-OH in DMF for automated synthesizers.

Calculate: Required mass =

Weigh: Weigh 771 mg of powder into a dry scintillation vial.

Add Solvent: Add 8.0 mL of high-purity DMF (peptide grade, amine-free).

Vortex: Vortex vigorously for 30 seconds. The powder should dissolve rapidly.

Adjust: Make up to the 10 mL mark with DMF.

Filter: (Optional but recommended) Syringe filter through a 0.45

m PTFE filter to remove any particulate cardboard fibers from packaging.

Troubleshooting Precipitation

If the solution appears cloudy or precipitates upon standing:

e Check Water Content: DMF is hygroscopic. Water content >0.1% can cause precipitation.
Use fresh, anhydrous DMF.

e Sonication: Sonicate at 35°C for 5 minutes.

e Co-solvent: If using DCM, switch to 100% DMF or NMP.

Critical Application: Coupling N-Methylated
Residues

Solubility is rarely the bottleneck with Fmoc-N-Me-D-Met-OH,; steric hindrance is. The N-methyl
group blocks the nucleophilic attack on the activated carboxyl component.
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Recommended Coupling Conditions

Reagents: Use HATU or COMU (uronium/aminium salts) rather than DIC/HOBt.

Base: DIEA (Diisopropylethylamine) or TMP (2,4,6-Trimethylpyridine).

Stoichiometry: 4 equiv Amino Acid : 3.8 equiv HATU : 8 equiv DIEA.

Reaction Time: Extended coupling (2 x 1 hour) or Microwave assistance (75°C for 10 min).

Diagram 1: Solubility & Solvent Selection Logic

This decision tree guides the chemist through solvent selection based on the specific process

stage.

Start: Fmoc-N-Me-D-Met-OH

Select Process Step

Isolatior\

HPLC/LCMS Analysis

&/Iobile Phase

Use ACN/Water + 0.1% TFA
(Gradient Elution)

SPPS Coupling Precipitation/Workup

Standard Difficult Sequence

Use NMP
(If Aggregation Prone)

Use Diethyl Ether
(Induces Precipitation)

Use DMF (Standard)
Conc:0.1-0.5M

Click to download full resolution via product page

Figure 1: Solvent selection logic for Fmoc-N-Me-D-Met-OH across different experimental
phases.
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Diagram 2: SPPS Coupling Workflow (N-Methyl
Optimization)

Standard protocols often fail with N-methyl amino acids. This workflow ensures high-yield

incorporation.

Activation: Coupling Reaction

Add Reagents Fmoc-N-Me-D-Met-OH (4 eq) 2 x 60 min @ RT
+HATU (3.8 eq) OR e Recouple with

+ DIEA (8 eq) 10 min @ 75°C (Microwave) PyBroP or HATU

Resin-AA-NH2
(Swollen in DMF)

Click to download full resolution via product page

Figure 2: Optimized coupling workflow for sterically hindered N-methyl amino acids.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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